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Compound of Interest

Compound Name: Pentanetriol

Cat. No.: B14693764 Get Quote

Essential Safety and Handling Guide for
Pentanetriol
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Pentanetriol in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure a safe working environment and

minimize risks associated with the handling of this chemical.

Personal Protective Equipment (PPE)
When handling Pentanetriol, the use of appropriate personal protective equipment is

mandatory to prevent chemical exposure and ensure personal safety.
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PPE Category Specific Recommendations

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear chemical-impermeable gloves and

protective clothing to prevent skin contact.[1][2]

Handle with gloves that have been inspected

prior to use.[1]

Respiratory Protection

Work in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, use a

full-face respirator.[1]

Body Protection
Wear a lab coat or fire/flame resistant and

impervious clothing.[1]

Quantitative Data for Pentanetriol Isomers
The following table summarizes key quantitative data for different isomers of Pentanetriol.

Property 1,2,5-Pentanetriol
1,5-Pentanediol (related
compound)

Molecular Formula C5H12O3[3][4] C5H12O2[5]

Molecular Weight 120.15 g/mol [4] 104.15 g/mol [5]

Boiling Point 195°C / 2.0kPa[3] 242°C @ 760 mmHg[5]

Melting Point Not available -18°C[5]

Flash Point Not available 135°C[5]

Relative Density 1.14[3] 0.994[5]

Autoignition Temperature Not available 335°C[5]
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This section provides a step-by-step guide for the safe handling, storage, and disposal of

Pentanetriol.

Pre-Operational Protocol
Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for the

specific Pentanetriol isomer being used.[6]

Ensure Proper Ventilation: Confirm that the work area, preferably a fume hood, is well-

ventilated.[1][2]

Assemble PPE: Put on all required personal protective equipment as detailed in the PPE

section.

Locate Emergency Equipment: Ensure easy access to an eyewash station and a safety

shower.

Safe Handling Protocol
General Handling: Avoid contact with skin and eyes.[1][2] Also, avoid the formation and

breathing of mist, gas, or vapors.[1][2]

Preventing Ignition: Use non-sparking tools and take measures to prevent fire caused by

electrostatic discharge.[1][2] Keep away from all sources of ignition.[1][2]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

handling area.

Storage Protocol
Container: Store in a tightly closed container.[1][2]

Location: Keep in a dry, cool, and well-ventilated place.[1][2]

Incompatibilities: Store away from incompatible materials such as oxidizing agents.[3]
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Spill Containment: In case of a spill, prevent further leakage if it is safe to do so.[1][2]

Evacuate personnel to a safe area and keep people away from and upwind of the spill.[1][2]

Spill Cleanup: Collect the spillage using spark-proof tools and explosion-proof equipment

and place it in a suitable, closed container for disposal.[1][2]

Waste Disposal: Dispose of the waste at a licensed chemical destruction plant.[1] Do not

allow the chemical to enter drains or sewer systems.[1][2]

Contaminated Packaging: Contaminated containers should be triple-rinsed (or equivalent)

and can be offered for recycling or reconditioning.[1] Alternatively, they can be punctured to

render them unusable and then disposed of in a sanitary landfill.[1]

Workflow for Handling and Disposal of Pentanetriol
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Caption: Workflow for the safe handling and disposal of Pentanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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